molecular formula C27H30N4O5S B327493 (6Z)-2-BUTYL-6-({3-ETHOXY-4-[2-(2-METHOXYPHENOXY)ETHOXY]PHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE

(6Z)-2-BUTYL-6-({3-ETHOXY-4-[2-(2-METHOXYPHENOXY)ETHOXY]PHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE

Cat. No.: B327493
M. Wt: 522.6 g/mol
InChI Key: QLMFXAOBJKWOJM-KJWIRARUSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “(6Z)-2-BUTYL-6-({3-ETHOXY-4-[2-(2-METHOXYPHENOXY)ETHOXY]PHENYL}METHYLIDENE)-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE” is a complex organic molecule that belongs to the class of thiadiazolo[3,2-a]pyrimidinones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such complex molecules typically involves multiple steps, including the formation of the core thiadiazolo[3,2-a]pyrimidinone structure, followed by the introduction of various substituents. Common synthetic routes may include:

    Cyclization Reactions: Formation of the thiadiazolo[3,2-a]pyrimidinone core through cyclization of appropriate precursors.

    Substitution Reactions: Introduction of butyl, ethoxy, and methoxy groups through nucleophilic substitution reactions.

    Condensation Reactions: Formation of the benzylidene moiety through condensation reactions with aldehydes or ketones.

Industrial Production Methods

Industrial production of such compounds may involve optimization of reaction conditions to maximize yield and purity. This can include the use of high-pressure reactors

Properties

Molecular Formula

C27H30N4O5S

Molecular Weight

522.6 g/mol

IUPAC Name

(6Z)-2-butyl-6-[[3-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl]methylidene]-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

InChI

InChI=1S/C27H30N4O5S/c1-4-6-11-24-30-31-25(28)19(26(32)29-27(31)37-24)16-18-12-13-22(23(17-18)34-5-2)36-15-14-35-21-10-8-7-9-20(21)33-3/h7-10,12-13,16-17,28H,4-6,11,14-15H2,1-3H3/b19-16-,28-25?

InChI Key

QLMFXAOBJKWOJM-KJWIRARUSA-N

SMILES

CCCCC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCCOC4=CC=CC=C4OC)OCC)C(=O)N=C2S1

Isomeric SMILES

CCCCC1=NN2C(=N)/C(=C/C3=CC(=C(C=C3)OCCOC4=CC=CC=C4OC)OCC)/C(=O)N=C2S1

Canonical SMILES

CCCCC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCCOC4=CC=CC=C4OC)OCC)C(=O)N=C2S1

Origin of Product

United States

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